Cas no 2418673-34-2 (methyl 6,6-dimethyl-1,1-dioxo-1lambda6-thiomorpholine-2-carboxylate hydrochloride)
methyl 6,6-dimethyl-1,1-dioxo-1lambda6-thiomorpholine-2-carboxylate hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- Methyl 6,6-dimethyl-1,1-dioxo-1,4-thiazinane-2-carboxylate;hydrochloride
- Z4444515705
- methyl 6,6-dimethyl-1,1-dioxo-1lambda6-thiomorpholine-2-carboxylate hydrochloride
-
- MDL: MFCD32679553
- Inchi: 1S/C8H15NO4S.ClH/c1-8(2)5-9-4-6(7(10)13-3)14(8,11)12;/h6,9H,4-5H2,1-3H3;1H
- InChI Key: BNQDMYAHNUDBSH-UHFFFAOYSA-N
- SMILES: Cl.S1(C(C(=O)OC)CNCC1(C)C)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 328
- Topological Polar Surface Area: 80.8
methyl 6,6-dimethyl-1,1-dioxo-1lambda6-thiomorpholine-2-carboxylate hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26677928-1g |
methyl 6,6-dimethyl-1,1-dioxo-1lambda6-thiomorpholine-2-carboxylate hydrochloride |
2418673-34-2 | 95% | 1g |
$1029.0 | 2023-09-12 | |
| Enamine | EN300-26677928-5g |
methyl 6,6-dimethyl-1,1-dioxo-1lambda6-thiomorpholine-2-carboxylate hydrochloride |
2418673-34-2 | 95% | 5g |
$2981.0 | 2023-09-12 | |
| Enamine | EN300-26677928-10g |
methyl 6,6-dimethyl-1,1-dioxo-1lambda6-thiomorpholine-2-carboxylate hydrochloride |
2418673-34-2 | 95% | 10g |
$4421.0 | 2023-09-12 | |
| Enamine | EN300-26677928-0.05g |
methyl 6,6-dimethyl-1,1-dioxo-1lambda6-thiomorpholine-2-carboxylate hydrochloride |
2418673-34-2 | 95.0% | 0.05g |
$238.0 | 2025-03-20 | |
| Enamine | EN300-26677928-0.1g |
methyl 6,6-dimethyl-1,1-dioxo-1lambda6-thiomorpholine-2-carboxylate hydrochloride |
2418673-34-2 | 95.0% | 0.1g |
$355.0 | 2025-03-20 | |
| Enamine | EN300-26677928-0.25g |
methyl 6,6-dimethyl-1,1-dioxo-1lambda6-thiomorpholine-2-carboxylate hydrochloride |
2418673-34-2 | 95.0% | 0.25g |
$509.0 | 2025-03-20 | |
| Enamine | EN300-26677928-0.5g |
methyl 6,6-dimethyl-1,1-dioxo-1lambda6-thiomorpholine-2-carboxylate hydrochloride |
2418673-34-2 | 95.0% | 0.5g |
$803.0 | 2025-03-20 | |
| Enamine | EN300-26677928-1.0g |
methyl 6,6-dimethyl-1,1-dioxo-1lambda6-thiomorpholine-2-carboxylate hydrochloride |
2418673-34-2 | 95.0% | 1.0g |
$1029.0 | 2025-03-20 | |
| Enamine | EN300-26677928-2.5g |
methyl 6,6-dimethyl-1,1-dioxo-1lambda6-thiomorpholine-2-carboxylate hydrochloride |
2418673-34-2 | 95.0% | 2.5g |
$2014.0 | 2025-03-20 | |
| Enamine | EN300-26677928-5.0g |
methyl 6,6-dimethyl-1,1-dioxo-1lambda6-thiomorpholine-2-carboxylate hydrochloride |
2418673-34-2 | 95.0% | 5.0g |
$2981.0 | 2025-03-20 |
methyl 6,6-dimethyl-1,1-dioxo-1lambda6-thiomorpholine-2-carboxylate hydrochloride Related Literature
-
Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
Additional information on methyl 6,6-dimethyl-1,1-dioxo-1lambda6-thiomorpholine-2-carboxylate hydrochloride
Methyl 6,6-dimethyl-1,1-dioxo-1lambda6-thiomorpholine-2-carboxylate Hydrochloride (CAS No. 2418673-34-2): A Comprehensive Overview
Methyl 6,6-dimethyl-1,1-dioxo-1lambda6-thiomorpholine-2-carboxylate hydrochloride, identified by its CAS number 2418673-34-2, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, including its thiomorpholine core and carboxylate functionalities, make it a promising candidate for further investigation in drug discovery and development.
The methyl 6,6-dimethyl-1,1-dioxo-1lambda6-thiomorpholine-2-carboxylate hydrochloride structure is characterized by a rigid thiomorpholine ring system, which is further functionalized with a methyl ester group and a hydrochloride salt form. This configuration imparts specific chemical properties that are conducive to interactions with biological targets. The presence of the dioxo group enhances the electrophilic nature of the molecule, making it a versatile intermediate in organic synthesis and a potential pharmacophore in medicinal chemistry.
In recent years, there has been growing interest in thiomorpholine derivatives due to their reported bioactivity across various therapeutic areas. Studies have demonstrated that compounds containing the thiomorpholine scaffold exhibit properties such as antimicrobial, anti-inflammatory, and antiviral effects. The 6,6-dimethyl-1,1-dioxo-1lambda6-thiomorpholine-2-carboxylate hydrochloride derivative has been investigated for its potential role in modulating enzyme activity and receptor binding, which are critical mechanisms in drug action.
One of the most compelling aspects of this compound is its ability to interact with biological macromolecules in a targeted manner. The carboxylate group serves as a key pharmacophoric element, facilitating binding to proteins and enzymes involved in critical metabolic pathways. Additionally, the hydrochloride salt form enhances solubility and bioavailability, making it more suitable for formulation into pharmaceutical products. These properties have positioned methyl 6,6-dimethyl-1,1-dioxo-1lambda6-thiomorpholine-2-carboxylate hydrochloride as a valuable asset in the development of novel therapeutics.
Recent research has highlighted the compound's potential in addressing neurological disorders. The thiomorpholine core has been shown to modulate neurotransmitter systems, particularly those involving glutamate and GABA receptors. This suggests that derivatives like methyl 6,6-dimethyl-1,1-dioxo-1lambda6-thiomorpholine-2-carboxylate hydrochloride could be effective in treating conditions such as epilepsy and cognitive impairments. Preclinical studies have begun to explore these possibilities, with promising preliminary results indicating favorable pharmacokinetic profiles and reduced side effects compared to existing treatments.
The synthesis of methyl 6,6-dimethyl-1,1-dioxo-1lambda6-thiomorpholine-2-carboxylate hydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been employed to optimize the process, including catalytic hydrogenation and palladium-catalyzed cross-coupling reactions. These techniques not only improve efficiency but also minimize byproduct formation, ensuring a cleaner final product suitable for further biological evaluation.
In conclusion, methyl 6,6-dimethyl-1,1-dioxo-1lambda6-thiomorpholine-2-carboxylate hydrochloride (CAS No. 2418673-34-2) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and demonstrated bioactivity make it a compelling candidate for further research and development. As our understanding of its mechanisms of action continues to evolve, this compound holds promise for addressing a range of therapeutic challenges across multiple disease areas.
2418673-34-2 (methyl 6,6-dimethyl-1,1-dioxo-1lambda6-thiomorpholine-2-carboxylate hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)